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Compound of Interest

Compound Name: (-)-Coniine

Cat. No.: B1195747

The proper disposal of (-)-Coniine, a highly toxic piperidine alkaloid, is critical for ensuring
laboratory safety and environmental protection.[1][2] Due to its acute toxicity and hazardous
nature, strict adherence to established protocols is mandatory.[3][4] This guide provides
essential safety information, operational procedures, and disposal plans for researchers,
scientists, and drug development professionals handling this compound.

(-)-Coniine is classified as a super toxic substance, with a probable oral lethal dose in humans
of less than 5 mg/kg.[5] Ingestion of less than 200 mg can be fatal, with death resulting from
respiratory paralysis.[6] It is imperative to handle this chemical with extreme caution and to
follow all institutional and regulatory guidelines for hazardous waste management.

Key Chemical and Safety Data

All quantitative data and hazard information for (-)-Coniine are summarized below to provide a
quick reference for safe handling and disposal.
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Property Value Source(s)

) (R)-(-)-Coniine, (R)-2-
Chemical Name o [7]
Propylpiperidine

CAS Number 5985-99-9 ((R)-(-)-coniine) [8]
Molecular Formula CsH17N [5]
Molar Mass 127.23 g/mol [5]
Hazard Class 6.1 (Toxic) [9]
Packing Group I 9]

Highly toxic if swallowed, in
contact with skin, or if inhaled.
[3][10] Causes severe skin and
Primary Hazards eye irritation. May cause [31[6][8][10]
respiratory irritation. Disrupts
the peripheral and central

nervous systems.[6][8]

Chemical-resistant gloves
(e.g., PVC), tightly fitting safety

) ] goggles, fire/flame resistant
Personal Protective Equipment

and impervious clothing, and a 3][5][11
(PPE) p g [3I[5][11]

respirator.[3][5] Work must be
conducted in a chemical fume
hood.[5][11]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of (-)-Coniine waste is through a licensed
professional waste disposal service, typically involving controlled incineration.[5][9] Direct
chemical neutralization in the lab is not advised without specific, validated protocols, which are
not readily available. The following steps outline the process for preparing (-)-Coniine waste for
disposal.

1. Waste Segregation and Collection:
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Solid Waste: All solid waste contaminated with (-)-Coniine, such as weighing papers,
contaminated gloves, pipette tips, and absorbent materials from spill cleanups, must be
collected in a dedicated, clearly labeled hazardous waste container.[11]

Liquid Waste: All liquid waste containing (-)-Coniine, including reaction residues and solvent
rinses, must be collected in a separate, sealed, and clearly labeled hazardous liquid waste
container.[11] Do not mix with other chemical waste streams.[11]

Unused Product: Unused or expired (-)-Coniine must be kept in its original, tightly closed
container and disposed of as hazardous waste.[5] Do not attempt to open it if the seal is
compromised or the material appears degraded.

. Decontamination of Labware and Surfaces:

Glassware and equipment that have come into contact with (-)-Coniine should be
decontaminated.

Perform an initial rinse with a suitable solvent (e.g., ethanol) to dissolve any residue. Collect
this rinsate as hazardous liquid waste.

Following the solvent rinse, wash the labware thoroughly with soap and water. This wash
water may also need to be collected for treatment depending on local regulations.[3]

Work surfaces should be wiped down with a suitable decontaminating solution and then
cleaned with soap and water. All cleaning materials must be disposed of as solid hazardous
waste.

. Packaging and Labeling for Disposal:

Ensure all waste containers are sealed tightly and are in good condition.[5]

Label each container clearly with "Hazardous Waste," the name "(-)-Coniine," and the
appropriate hazard symbols (e.g., toxic).

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
secondary containment area while awaiting pickup.
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4. Final Disposal Arrangements:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for the pickup and final disposal of the

hazardous waste.[3][9]

e Provide the disposal company with the Safety Data Sheet (SDS) for (-)-Coniine and an

accurate inventory of the waste.

e The primary method for final disposal is high-temperature incineration in a facility equipped
with afterburners and flue gas scrubbers to handle toxic emissions.[5][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (-)-Coniine.
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Caption: Workflow for the safe handling and disposal of (-)-Coniine waste.
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Disclaimer: This document provides guidance on the disposal of (-)-Coniine. It is not a
substitute for a thorough understanding of the associated Safety Data Sheet (SDS) and all
applicable federal, state, and local regulations. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific procedures and requirements.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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